Cas no 1490661-46-5 (N4-(4-Chlorobenzyl)pyrimidine-4,6-diamine)

N4-(4-Chlorobenzyl)pyrimidine-4,6-diamine structure
1490661-46-5 structure
Product Name:N4-(4-Chlorobenzyl)pyrimidine-4,6-diamine
CAS No:1490661-46-5
MF:C11H11ClN4
MW:234.68484044075
CID:5047982
Update Time:2023-08-25

N4-(4-Chlorobenzyl)pyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

    • N4-(4-chlorobenzyl)pyrimidine-4,6-diamine
    • 4-N-[(4-chlorophenyl)methyl]pyrimidine-4,6-diamine
    • N4-(4-Chlorobenzyl)pyrimidine-4,6-diamine
    • Inchi: 1S/C11H11ClN4/c12-9-3-1-8(2-4-9)6-14-11-5-10(13)15-7-16-11/h1-5,7H,6H2,(H3,13,14,15,16)
    • InChI Key: YKUAFOULIKDPDG-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)CNC1C=C(N)N=CN=1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 206
  • XLogP3: 2.3
  • Topological Polar Surface Area: 63.8

N4-(4-Chlorobenzyl)pyrimidine-4,6-diamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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